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Compound of Interest

Compound Name: Isoproturon-didemethyl

CAS No.: 56046-17-4

Cat. No.: B1213241

Get Quote

CAS Number: 56046-17-4[1]

Authored by: A Senior Application Scientist
Introduction
Isoproturon-didemethyl, with the IUPAC name (4-propan-2-ylphenyl)urea, is a primary

metabolite of the widely used phenylurea herbicide, Isoproturon.[2] As a significant

transformation product found in various environmental matrices, a thorough understanding of

its chemical and toxicological properties is paramount for environmental risk assessment and

management. This technical guide provides an in-depth analysis of Isoproturon-didemethyl,
designed for researchers, scientists, and professionals in drug development and environmental

science. The guide delves into its synthesis, physicochemical characteristics, metabolic

pathways, analytical methodologies for its detection, and its toxicological profile, offering a

holistic view rooted in scientific integrity and practical insights.

Physicochemical Properties
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The physicochemical properties of a compound are fundamental to understanding its

environmental fate, bioavailability, and potential for toxicological interaction. While extensive

experimental data for Isoproturon-didemethyl is not as abundant as for its parent compound,

a combination of computed and available experimental data provides a clear profile.

Property Value Source

CAS Number 56046-17-4 [1]

IUPAC Name (4-propan-2-ylphenyl)urea [2]

Molecular Formula C₁₀H₁₄N₂O [2]

Molecular Weight 178.23 g/mol [2]

Appearance
White solid (based on

synthesis of similar ureas)
[3]

Computed LogP 2.3 [2]

Computed Water Solubility Data not readily available

Computed pKa Data not readily available

Synthesis of Isoproturon-didemethyl
The synthesis of Isoproturon-didemethyl, or 1-(4-isopropylphenyl)urea, is crucial for

producing analytical standards for residue analysis and for conducting toxicological studies. A

practical and environmentally conscious method involves the nucleophilic addition of amines to

potassium isocyanate in water, avoiding the use of hazardous reagents like phosgene.[3]

Experimental Protocol: Synthesis of 1-(4-
isopropylphenyl)urea[3]

Reaction Setup: In a round-bottom flask, dissolve 4-isopropylaniline (1 equivalent) in water.

Addition of Isocyanate: To the stirred solution, add potassium isocyanate (1.1 equivalents).

Reaction Conditions: Stir the reaction mixture at room temperature. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).
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Work-up: Upon completion, the product, 1-(4-isopropylphenyl)urea, typically precipitates out

of the aqueous solution.

Purification: The solid product can be isolated by simple filtration and washed with water to

remove any remaining salts. Further purification can be achieved by recrystallization from a

suitable solvent if necessary. This method generally yields a product of high purity, avoiding

the need for silica gel chromatography.[3]

Characterization Data[3]
¹H NMR (300 MHz, DMSO-d₆): δ 8.40 (s, 1H, NH), 7.30 (d, J = 9 Hz, 2H), 7.09 (d, J = 9 Hz,

2H), 5.77 (s, 2H, NH₂), 2.84–2.79 (m, 1H), 1.18 (d, J = 6 Hz, 6H).

¹³C NMR (300 MHz, DMSO-d₆): δ 156.53, 141.51, 138.71, 126.73, 118.40.

APCI MS: (M+1) 179.2, 162, 137.1, 120.1.

Metabolic Pathways and Environmental Fate
Isoproturon-didemethyl is a key metabolite in the degradation of Isoproturon in the

environment. The primary metabolic pathway involves the sequential N-demethylation of the

parent compound.[4]

Biodegradation of Isoproturon
The microbial degradation of Isoproturon in soil is a critical process influencing its persistence

and the formation of its metabolites. The degradation proceeds through two main initial steps:

N-demethylation and hydroxylation.

The N-demethylation pathway is a stepwise process:

Isoproturon is first demethylated to form Isoproturon-monodemethyl (3-(4-isopropylphenyl)-1-

methylurea).

A subsequent demethylation of Isoproturon-monodemethyl yields Isoproturon-didemethyl
((4-propan-2-ylphenyl)urea).[5]
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Studies have shown that the initial N-demethylation can be a rate-limiting step in the complete

mineralization of Isoproturon.[6] The potential for degradation of the monodemethylated

metabolite is often higher than that of the parent compound.[6]

Further degradation of Isoproturon-didemethyl can occur, potentially leading to the formation

of 4-isopropylaniline.[2]

Isoproturon
(C12H18N2O)

Isoproturon-monodemethyl
(C11H16N2O)

N-demethylation Isoproturon-didemethyl
(C10H14N2O)

N-demethylation 4-Isopropylaniline
(C9H13N)

Hydrolysis

Click to download full resolution via product page

Fig. 1: Metabolic pathway of Isoproturon to Isoproturon-didemethyl.

Analytical Methods for Detection and Quantification
Accurate and sensitive analytical methods are essential for monitoring the presence and

concentration of Isoproturon-didemethyl in environmental and biological samples. While

many methods focus on the parent compound, they can often be adapted for its metabolites.

High-Performance Liquid Chromatography-Tandem
Mass Spectrometry (HPLC-MS/MS)
HPLC-MS/MS is the preferred method for the determination of Isoproturon and its metabolites

due to its high sensitivity and selectivity, which eliminates the need for laborious derivatization

steps often required for Gas Chromatography (GC).[7]

Extraction: For soil samples, extraction is typically performed with a mixture of methanol and

water. For water samples, direct loading onto the SPE cartridge may be possible.

Cartridge Conditioning: A C18 SPE cartridge is conditioned with methanol followed by

deionized water.

Sample Loading: The sample extract (or water sample) is passed through the conditioned

SPE cartridge.
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Washing: The cartridge is washed with deionized water to remove interfering polar

compounds.

Elution: Isoproturon-didemethyl and other analytes are eluted from the cartridge with a

suitable organic solvent, such as methanol or acetonitrile.

Concentration and Reconstitution: The eluate is evaporated to dryness under a gentle

stream of nitrogen and reconstituted in a mobile phase-compatible solvent for HPLC-MS/MS

analysis.

Column: A reverse-phase column, such as a Lichrospher C18, is commonly used.

Mobile Phase: A gradient of water and acetonitrile or methanol, often with a modifier like

formic acid to improve ionization.

Ionization: Positive atmospheric pressure chemical ionization (APCI) or electrospray

ionization (ESI).

Detection: Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.
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Fig. 2: Analytical workflow for the determination of Isoproturon-didemethyl.

Toxicological Profile
The toxicological assessment of pesticide metabolites is a critical component of environmental

and human health risk assessment. While the parent compound, Isoproturon, has undergone

extensive toxicological evaluation, data specifically for Isoproturon-didemethyl is less

comprehensive. However, general conclusions can be drawn from studies on Isoproturon and

its metabolites.

Aquatic Toxicity
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Studies have indicated that the metabolites of Isoproturon generally exhibit lower aquatic

toxicity than the parent compound.[8] This suggests that the degradation of Isoproturon to

Isoproturon-didemethyl may represent a detoxification pathway in aquatic environments.

Mammalian Toxicity
Isoproturon is known to be of low acute oral toxicity in mammals.[4] In rats, Isoproturon is

rapidly metabolized, with the major routes being N-demethylation and oxidation, and the

metabolites are quickly excreted in the urine.[4] While specific toxicity studies on Isoproturon-
didemethyl are limited, the rapid excretion of metabolites suggests a low potential for

bioaccumulation. It is important to note that some degradation products of herbicides can be

more toxic than the parent compound, although this has not been definitively established for

Isoproturon-didemethyl.[9]

Conclusion
Isoproturon-didemethyl is a significant metabolite of the herbicide Isoproturon, formed

through N-demethylation in the environment. Its chemical properties, synthesis, and analytical

detection methods are well-documented, primarily in the context of its parent compound. While

it appears to have lower aquatic toxicity than Isoproturon, a more comprehensive toxicological

evaluation of the pure compound would be beneficial for a complete risk assessment. The

methodologies and information presented in this guide provide a solid foundation for

researchers and scientists working with this important environmental transformation product.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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